Cas no 40433-82-7 (Pinusolidic acid)

• Product Name: Pinusolidic acid
• CAS No: 40433-82-7
• Molecular Formula: C₂₀H₂₈O₄
• Molecular Weight: 332.43392
• CID: 332259
• PubChem ID: 25880646

Pinusolidic acid Properties

Names and Identifiers

• Pinusolidic acid
• HY-N3054
• 40433-82-7
• CHEMBL465159
• AKOS032948529
• CS-0023101
• (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• FS-9865
• (1S,4aR,5S,8aR)-5-[2-(2,5-Dihydro-2-oxo-3-furanyl)ethyl]decahydro-1,4a-dimethyl-6-methylene-1-naphthalenecarboxylic acid; Pinosolide acid
• CHEBI:149956
• (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-(2-(5-oxo-2H-furan-4-yl)ethyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• Pinusolidate
• [ "" ]

• InChIKey： FHQSDRHZGCMBKG-FIYPYCPBSA-N
• Inchi： InChI=1S/C20H28O4/c1-13-5-8-16-19(2,10-4-11-20(16,3)18(22)23)15(13)7-6-14-9-12-24-17(14)21/h9,15-16H,1,4-8,10-12H2,2-3H3,(H,22,23)/t15-,16+,19+,20-/m0/s1
• SMILES： O=C1OCC=C1CC[C@H]1C(=C)CC[C@H]2[C@@](CCC[C@]12C)(C)C(=O)O

Computed Properties

• Exact Mass: 332.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 332.19875937g/mol
• Heavy Atom Count: 24
• Complexity: 605
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 4.11330
• PSA: 63.60000
• Boiling Point: 507.3±43.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• Flash Point: 177.3±21.7 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones